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Compound of Interest

Compound Name: 4-Methoxy-2-phenylimidazole

CAS No.: 128666-05-7

Cat. No.: B3046737

Get Quote

Executive Summary
4-Methoxy-2-phenylimidazole (4-MPI) represents a specialized pharmacophore within the

class of 2-aryl-substituted imidazoles. Unlike its parent compound, 2-phenylimidazole, the

introduction of the methoxy group at the C4 position locks the heterocyclic ring in a specific

tautomeric state, enhancing lipophilicity and altering hydrogen-bond donor/acceptor profiles.

This modification is critical for targeting hydrophobic pockets in kinases (e.g., p38 MAPK) and

metalloenzymes (e.g., IDO1, CYP51). This guide explores 4-MPI as a versatile scaffold for

oncology, anti-inflammatory therapeutics, and antimicrobial agents.

Chemical Profile & Tautomeric Engineering
Structural Dynamics
The core utility of 4-MPI lies in its ability to modulate the imidazole tautomerism. Unsubstituted

4-hydroxyimidazoles exist predominantly as imidazolin-4-ones (keto form), which disrupts

aromaticity. Methylation of the oxygen (4-methoxy) "locks" the system into the aromatic enol

ether form.
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Molecular Formula: C

H

N

O

Molecular Weight: 174.20 g/mol

LogP (Predicted): ~2.1 (Optimal for oral bioavailability)

pKa (Conjugate Acid): ~6.0–6.5 (Less basic than unsubstituted imidazole due to the

inductive effect of the methoxy group).

Physicochemical Advantages[1][2]
Metabolic Stability: The methyl ether blocks the rapid glucuronidation often seen with free

hydroxyl groups.

Solubility: The methoxy group disrupts the strong intermolecular H-bonding network seen in

imidazolones, improving solubility in organic solvents used for formulation.

Pi-Stacking: The 2-phenyl ring is perfectly positioned for T-shaped or parallel displaced pi-

stacking interactions with aromatic residues (Phe, Tyr, Trp) in protein binding sites.

Therapeutic Applications & Mechanisms
Anti-Inflammatory: p38 MAPK Inhibition
The 4-substituted-2-phenylimidazole scaffold is a known template for inhibiting p38 Mitogen-

Activated Protein Kinase (MAPK).

Mechanism: The imidazole nitrogen (N3) acts as a hydrogen bond acceptor for the "hinge

region" (e.g., Met109 in p38), while the 2-phenyl group occupies the hydrophobic pocket I.

The 4-methoxy group projects into the solvent-exposed region or a ribose-binding pocket,

potentially improving selectivity over other kinases.
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Pathway Impact: Inhibition prevents the phosphorylation of downstream effectors

(MAPKAPK2), blocking the production of pro-inflammatory cytokines like TNF-

and IL-1

.

Oncology: Indoleamine 2,3-Dioxygenase (IDO1)
Inhibition
IDO1 is a heme-containing enzyme that suppresses the immune system in the tumor

microenvironment.

Mechanism: The basic nitrogen of the imidazole coordinates directly to the heme iron (Fe) in

the IDO1 active site. The 2-phenyl group interacts with the hydrophobic tunnel leading to the

active site.

4-MPI Specificity: The 4-methoxy group provides steric bulk that can displace water

molecules in the active site, potentially increasing binding entropy compared to the

unsubstituted analog.

Antimicrobial: CYP51 Inhibition
Similar to azole antifungals (e.g., fluconazole), 4-MPI derivatives target lanosterol 14

-demethylase (CYP51).

Action: Disruption of ergosterol synthesis leads to fungal cell membrane instability. The 4-

methoxy group adds lipophilicity, aiding penetration through the fungal cell wall.

Visualization: Mechanism of Action
The following diagram illustrates the dual-pathway modulation potential of 4-MPI in an

inflammatory oncology context.
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Caption: 4-MPI acts as a dual-inhibitor scaffold, targeting p38 MAPK to reduce inflammation

and IDO1 to restore immune surveillance.

Experimental Protocols
Synthesis of 4-Methoxy-2-phenylimidazole
Note: Direct methylation of 4(5)-hydroxyimidazoles can be difficult due to tautomerism. A

cyclization approach is preferred for regiocontrol.

Reagents: Benzamidine hydrochloride, Ethyl bromoacetate, Sodium methoxide (NaOMe),

Methanol.

Step-by-Step Protocol:

Imidazolone Formation:
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Dissolve Benzamidine HCl (10 mmol) in dry THF (50 mL).

Add Ethyl bromoacetate (11 mmol) and triethylamine (22 mmol).

Reflux for 6 hours. The intermediate 2-phenyl-imidazolin-4-one precipitates or is isolated

via evaporation.

O-Methylation (The "Locking" Step):

Suspend the 2-phenyl-imidazolin-4-one (5 mmol) in anhydrous Methanol (20 mL).

Add Trimethyloxonium tetrafluoroborate (Meerwein's salt) (5.5 mmol) at 0°C. Alternative:

Use Dimethyl sulfate with K2CO3 in acetone, but Meerwein's salt favors O-alkylation over

N-alkylation.

Stir at room temperature for 12 hours under Nitrogen.

Workup:

Quench with saturated NaHCO3. Extract with Ethyl Acetate (3 x 50 mL).

Wash organic layer with Brine, dry over Na2SO4.[1]

Purification: Flash chromatography (SiO2) using Hexane:EtOAc (gradient 8:2 to 1:1). 4-

Methoxy isomer typically elutes before the N-methyl byproduct.

In Vitro p38 Kinase Assay
Objective: Determine IC50 of 4-MPI against p38

.

Buffer Preparation: 25 mM HEPES (pH 7.5), 10 mM MgCl2, 2 mM DTT, 0.1 mg/mL BSA.

Reaction Mix:

Recombinant p38

enzyme (5-10 nM).
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Substrate: ATF-2 peptide (biotinylated).

ATP (at Km, approx 100 µM).

Test Compound (4-MPI) in DMSO (10-point dose response).

Procedure:

Incubate Enzyme + Compound for 15 mins at RT.

Add ATP/Substrate mix to initiate reaction.

Incubate 60 mins at RT.

Detection: Use HTRF (Homogeneous Time-Resolved Fluorescence) or ADP-Glo assay to

quantify phosphorylation.

Analysis: Fit data to a sigmoidal dose-response curve to calculate IC50.

Structure-Activity Relationship (SAR) Data
Summary
The following table summarizes the predicted impact of substitutions on the 4-MPI core, based

on analog studies in the literature.
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Position Modification Effect on Activity Rationale

C4 (Core) -OCH3 (Methoxy) Optimal

Locks aromatic

tautomer; H-bond

acceptor.

C4 -OH (Hydroxy) Poor

Tautomerizes to

ketone; loses

aromaticity.

C4 -OCH2Ph (Benzyloxy) Variable

Increases bulk; good

for large hydrophobic

pockets (e.g., IDO1).

C2 (Phenyl) 4-F (Para-Fluoro) Increased

Blocks metabolic

oxidation of phenyl

ring; improves

potency.

C2 (Phenyl) 3,4-Cl (Dichloro) High

Enhances

hydrophobic

interaction in p38

pocket.

N1 -H (Unsubstituted) Essential

Required for H-bond

donor interaction in

kinase hinge.

N1 -CH3 (Methyl) Loss of Activity
Steric clash or loss of

critical H-bond donor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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